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Compound of Interest

Compound Name: 1,5-Cyclooctadiene

Cat. No.: B075094

Essential Safety and Handling Guide for 1,5-
Cyclooctadiene

This guide provides immediate, essential safety protocols and logistical information for the
handling and disposal of 1,5-Cyclooctadiene, tailored for researchers, scientists, and drug
development professionals. Following these procedural steps is critical for ensuring laboratory
safety.

Chemical Safety and Hazard Information

1,5-Cyclooctadiene is a flammable liquid and vapor that can be harmful if swallowed or
inhaled.[1][2] It is known to cause skin and eye irritation and may lead to an allergic skin
reaction.[1][3]

Physicochemical Properties and Hazard Ratings:
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Property Value Citation(s)
CAS Number 111-78-4 [1][2]

UN Number 2520 [1][4]

NFPA Flammability 3 (Serious) [4]

NFPA Reactivity 0 (Minimal) [4]

Flash Point 38 °C (100.4 °F) 2]

Boiling Point 151 °C (303.8 °F) [2]

Ignition Temperature 270 °C (518 °F) [2]

Density 0.882 g/cm?3 at 20 °C (68 °F) [2]

No specific OSHA PEL or
) o ACGIH TLV established.[4]
Occupational Exposure Limits , [4]
Safe work practices are

essential.

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is the first line of defense against exposure. The following
equipment is mandatory when handling 1,5-Cyclooctadiene.

Recommended Personal Protective Equipment:
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Body Part

Equipment

Citation(s)

Eyes/Face

Tightly fitting safety goggles
with side-shields (conforming
to EN 166 or NIOSH
standards). A face shield is

also recommended.

[1]5]

Skin/Hands

Fire/flame resistant and
impervious clothing. For direct
contact, use gloves with a
rating of "Excellent," such as
Barrier® (PE/PA/PE) laminate,
which has shown a
breakthrough time of over 480
minutes. For incidental contact,
nitrile gloves may be used, but
must be changed immediately

upon contamination.[1][5][6]

(1105161

Respiratory

Work should be conducted in a
well-ventilated area or a
chemical fume hood. If
ventilation is inadequate or
exposure limits may be
exceeded, a full-face respirator
with an appropriate organic

vapor cartridge is required.

[1]5]

Footwear

Safety shoes.

[1]

Operational and Disposal Plans

Safe Handling and Storage Protocol

o Ventilation: Always handle 1,5-Cyclooctadiene in a well-ventilated area, preferably inside a

chemical fume hood.[1][7]
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e Ignition Sources: This chemical is flammable. Keep it away from heat, sparks, open flames,
and any other potential ignition sources.[5][7] Smoking is strictly prohibited in handling areas.

[4]

o Equipment: Use only non-sparking tools and explosion-proof electrical equipment.[1][7] All
containers and receiving equipment must be grounded and bonded to prevent static
discharge.[5][7]

o Personal Hygiene: Do not eat, drink, or smoke when using this product.[7] Wash hands and
any exposed skin thoroughly after handling.[1] Contaminated work clothing should be
removed promptly and laundered separately before reuse.[4][7]

o Storage: Store in a cool, dry, well-ventilated area, away from incompatible materials like
strong oxidizing agents.[1] The recommended storage temperature is between 2-8 °C in an
explosion-proof refrigerator.[1] Keep containers tightly closed and store under an inert
atmosphere, such as nitrogen.[1][4]

Waste Disposal Plan

» Classification: 1,5-Cyclooctadiene and any materials used for spill cleanup (e.g.,
vermiculite, sand) must be treated as hazardous waste.[4]

o Collection: Collect waste in a properly labeled, sealed container.

» Disposal: Dispose of the waste through a licensed collector or an authorized incinerator
equipped with an afterburner and scrubber, in strict accordance with all local, state, and
federal regulations.[1] Do not dispose of it in the sewer system.[4]

Emergency Procedures

Immediate and correct response during an emergency is critical to minimizing harm.

Spill Response Workflow

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://ehs.sfsu.edu/sites/default/files/documents/Glove%20Chemical%20Resistance%20Guide%20-%20Ansell.pdf
https://www.qbe.com/media/qbe/north-america/usa/pdf-files/environment-health/news-letter/newsletter-2nd-quarter-2014.pdf
https://www.coleparmer.com/safety-glove-chemical-compatibility
https://www.unr.edu/ehs/policies-manuals/chemical-hygiene-plan/glove-selection-guidelines
https://www.qbe.com/media/qbe/north-america/usa/pdf-files/environment-health/news-letter/newsletter-2nd-quarter-2014.pdf
https://ehs.sfsu.edu/sites/default/files/documents/Glove%20Chemical%20Resistance%20Guide%20-%20Ansell.pdf
https://www.qbe.com/media/qbe/north-america/usa/pdf-files/environment-health/news-letter/newsletter-2nd-quarter-2014.pdf
https://www.qbe.com/media/qbe/north-america/usa/pdf-files/environment-health/news-letter/newsletter-2nd-quarter-2014.pdf
https://www.unr.edu/ehs/policies-manuals/chemical-hygiene-plan/glove-selection-guidelines
https://www.coleparmer.com/safety-glove-chemical-compatibility
https://www.qbe.com/media/qbe/north-america/usa/pdf-files/environment-health/news-letter/newsletter-2nd-quarter-2014.pdf
https://www.unr.edu/ehs/policies-manuals/chemical-hygiene-plan/glove-selection-guidelines
https://www.unr.edu/ehs/policies-manuals/chemical-hygiene-plan/glove-selection-guidelines
https://www.unr.edu/ehs/policies-manuals/chemical-hygiene-plan/glove-selection-guidelines
https://www.coleparmer.com/safety-glove-chemical-compatibility
https://www.benchchem.com/product/b075094?utm_src=pdf-body
https://www.coleparmer.com/safety-glove-chemical-compatibility
https://www.unr.edu/ehs/policies-manuals/chemical-hygiene-plan/glove-selection-guidelines
https://www.coleparmer.com/safety-glove-chemical-compatibility
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b075094?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Workflow for 1,5-Cyclooctadiene Spill

Evacuate Area
(Non-essential personnel)

Don Appropriate PPE
(Full-face respirator, chemical gloves, protective suit)

Remove All Ignition Sources
(Heat, sparks, flames)

Ensure Adequate Ventilation

Contain Spill
(Use inert absorbent material like vermiculite, sand, or earth)

Collect Waste
(Use non-sparking tools to place material in a sealed container)

Decontaminate Area
(Follow lab-specific procedures)

Dispose of Waste
(Label as hazardous and follow disposal plan)

Spill Response Complete

Click to download full resolution via product page

Caption: Logical workflow for responding to a 1,5-Cyclooctadiene spill.
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First-Aid Measures

Exposure Route Action Citation(s)

Move the person to fresh air
immediately. If breathing is

Inhalation difficult or has stopped, provide [1][2]
artificial respiration. Seek

immediate medical attention.

Immediately remove all
contaminated clothing. Flush
) the affected skin with large
Skin Contact [41[7]
amounts of soap and water. If
irritation or a rash develops,

seek medical attention.[4][7]

Immediately flush eyes with
plenty of water for at least 15
minutes, holding eyelids open.
Eye Contact Remove contact lenses if [1][8]
present and easy to do. Seek

immediate medical attention.

[1](8]

Do NOT induce vomiting.[5]
Rinse the mouth with water.
Ingestion Seek immediate medical [51[7]
attention and show them the
Safety Data Sheet.[5][7]

Firefighting Protocol

o Extinguishing Media: Use dry chemical, carbon dioxide (CO2), or alcohol-resistant foam.[2]
[4] Water spray can be used to cool fire-exposed containers, but a direct water jet may be
ineffective on the fire itself.[2][4]

e Hazards: Vapors are heavier than air and may travel to an ignition source and flash back.[4]
Containers may explode when heated, producing poisonous gases.[4]
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o Firefighter PPE: Firefighters must wear full protective gear and a self-contained breathing
apparatus (SCBA).[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Glove Selection Guidelines | Environmental Health & Safety | University of Nevada, Reno
[unr.edu]

e 2. ccohs.ca [ccohs.ca]

o 3. Permissible Exposure Limits - Annotated Tables | Occupational Safety and Health
Administration [osha.gov]

e 4. coleparmer.com [coleparmer.com]

e 5. ehs.sfsu.edu [ehs.sfsu.edu]

e 6. csueastbay.edu [csueastbay.edu]

e 7. qbe.com [gbe.com]

» 8. Bringing the Best of the World to You® | Protective Industrial Products [us.pipglobal.com]

 To cite this document: BenchChem. [Personal protective equipment for handling 1,5-
Cyclooctadiene]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b075094#personal-protective-equipment-for-handling-
1-5-cyclooctadiene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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